Cas no 80548-40-9 (1,1-dioxothiolane-2-carboxylic acid)

1,1-dioxothiolane-2-carboxylic acid structure
80548-40-9 structure
Product name:1,1-dioxothiolane-2-carboxylic acid
CAS No:80548-40-9
MF:C5H8O4S
MW:164.179620742798
MDL:MFCD20621123
CID:985803
PubChem ID:284518

1,1-dioxothiolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,1-dioxothiolane-2-carboxylic acid
    • Tetrahydrothiophene-2-Carboxylic Acid 1,1-Dioxide
    • FT-0699010
    • 80548-40-9
    • AS-39767
    • SCHEMBL3533041
    • NSC140355
    • EN300-88656
    • SY124416
    • 1,1-dioxo-1lambda6-thiolane-2-carboxylic acid
    • CS-W023149
    • AKOS024197537
    • NSC-140355
    • MFCD20621123
    • Z1259179102
    • DTXSID40301003
    • tetrahydrothiophene-2-carboxylicacid1,1-dioxide
    • MDL: MFCD20621123
    • Inchi: InChI=1S/C5H8O4S/c6-5(7)4-2-1-3-10(4,8)9/h4H,1-3H2,(H,6,7)
    • InChI Key: TTZCAAIAOJHFIM-UHFFFAOYSA-N
    • SMILES: C1CC(C(=O)O)S(=O)(=O)C1

Computed Properties

  • Exact Mass: 164.01432991g/mol
  • Monoisotopic Mass: 164.01432991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 79.8Ų

1,1-dioxothiolane-2-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM461359-250mg
tetrahydrothiophene-2-carboxylic acid 1,1-dioxide
80548-40-9 95%+
250mg
$289 2024-07-23
eNovation Chemicals LLC
D767196-100mg
tetrahydrothiophene-2-carboxylic acid 1,1-dioxide
80548-40-9 95%
100mg
$225 2024-06-07
Enamine
EN300-88656-0.5g
1,1-dioxo-1lambda6-thiolane-2-carboxylic acid
80548-40-9 95.0%
0.5g
$390.0 2025-02-21
TRC
T796608-50mg
Tetrahydrothiophene-2-carboxylic Acid 1,1-Dioxide
80548-40-9
50mg
$ 185.00 2022-06-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3394-5G
1,1-dioxothiolane-2-carboxylic acid
80548-40-9 95%
5g
¥ 10,395.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3394-500MG
1,1-dioxothiolane-2-carboxylic acid
80548-40-9 95%
500MG
¥ 2,310.00 2023-04-13
Chemenu
CM461359-5g
tetrahydrothiophene-2-carboxylic acid 1,1-dioxide
80548-40-9 95%+
5g
$1703 2024-07-23
Chemenu
CM461359-100mg
tetrahydrothiophene-2-carboxylic acid 1,1-dioxide
80548-40-9 95%+
100mg
$158 2024-07-23
Enamine
EN300-88656-0.25g
1,1-dioxo-1lambda6-thiolane-2-carboxylic acid
80548-40-9 95.0%
0.25g
$248.0 2025-02-21
Enamine
EN300-88656-10g
1,1-dioxo-1lambda6-thiolane-2-carboxylic acid
80548-40-9 95%
10g
$2809.0 2023-09-01

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